N-(3-Cyano-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)-N'-(2-iodobenzoyl)thiourea
N-(3-Cyano-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)-N'-(2-iodobenzoyl)thiourea
Brand Name:
Vulcanchem
CAS No.:
497246-39-6
VCID:
VC0378890
InChI:
InChI=1S/C22H24IN3OS2/c1-4-22(2,3)13-9-10-14-16(12-24)20(29-18(14)11-13)26-21(28)25-19(27)15-7-5-6-8-17(15)23/h5-8,13H,4,9-11H2,1-3H3,(H2,25,26,27,28)
SMILES:
CCC(C)(C)C1CCC2=C(C1)SC(=C2C#N)NC(=S)NC(=O)C3=CC=CC=C3I
Molecular Formula:
C22H24IN3OS2
Molecular Weight:
537.5g/mol
N-(3-Cyano-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)-N'-(2-iodobenzoyl)thiourea
CAS No.: 497246-39-6
Main Products
VCID: VC0378890
Molecular Formula: C22H24IN3OS2
Molecular Weight: 537.5g/mol
| CAS No. | 497246-39-6 |
|---|---|
| Product Name | N-(3-Cyano-6-tert-pentyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)-N'-(2-iodobenzoyl)thiourea |
| Molecular Formula | C22H24IN3OS2 |
| Molecular Weight | 537.5g/mol |
| IUPAC Name | N-[[3-cyano-6-(2-methylbutan-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamothioyl]-2-iodobenzamide |
| Standard InChI | InChI=1S/C22H24IN3OS2/c1-4-22(2,3)13-9-10-14-16(12-24)20(29-18(14)11-13)26-21(28)25-19(27)15-7-5-6-8-17(15)23/h5-8,13H,4,9-11H2,1-3H3,(H2,25,26,27,28) |
| Standard InChIKey | LGXSNRWANAIJDM-UHFFFAOYSA-N |
| SMILES | CCC(C)(C)C1CCC2=C(C1)SC(=C2C#N)NC(=S)NC(=O)C3=CC=CC=C3I |
| Canonical SMILES | CCC(C)(C)C1CCC2=C(C1)SC(=C2C#N)NC(=S)NC(=O)C3=CC=CC=C3I |
| PubChem Compound | 3540301 |
| Last Modified | Nov 11 2021 |
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